1-O-Decanoylpanal 1-O-Decanoylpanal
Brand Name: Vulcanchem
CAS No.: 154381-70-1
VCID: VC21115199
InChI: InChI=1S/C25H36O6/c1-4-5-6-7-8-9-10-11-22(28)31-21-14-18(25(29)30)13-19-23(17(3)15-26)20(27)12-16(2)24(19)21/h13,15-16,19,21,23-24H,3-12,14H2,1-2H3,(H,29,30)/t16-,19+,21-,23-,24+/m0/s1
SMILES: CCCCCCCCCC(=O)OC1CC(=CC2C1C(CC(=O)C2C(=C)C=O)C)C(=O)O
Molecular Formula: C25H36O6
Molecular Weight: 432.5 g/mol

1-O-Decanoylpanal

CAS No.: 154381-70-1

Cat. No.: VC21115199

Molecular Formula: C25H36O6

Molecular Weight: 432.5 g/mol

* For research use only. Not for human or veterinary use.

1-O-Decanoylpanal - 154381-70-1

Specification

CAS No. 154381-70-1
Molecular Formula C25H36O6
Molecular Weight 432.5 g/mol
IUPAC Name (4S,4aR,5S,8R,8aS)-4-decanoyloxy-5-methyl-7-oxo-8-(3-oxoprop-1-en-2-yl)-4,4a,5,6,8,8a-hexahydro-3H-naphthalene-2-carboxylic acid
Standard InChI InChI=1S/C25H36O6/c1-4-5-6-7-8-9-10-11-22(28)31-21-14-18(25(29)30)13-19-23(17(3)15-26)20(27)12-16(2)24(19)21/h13,15-16,19,21,23-24H,3-12,14H2,1-2H3,(H,29,30)/t16-,19+,21-,23-,24+/m0/s1
Standard InChI Key VCPVUAOJECJROT-LDSRHLQJSA-N
Isomeric SMILES CCCCCCCCCC(=O)O[C@H]1CC(=C[C@H]2[C@H]1[C@H](CC(=O)[C@H]2C(=C)C=O)C)C(=O)O
SMILES CCCCCCCCCC(=O)OC1CC(=CC2C1C(CC(=O)C2C(=C)C=O)C)C(=O)O
Canonical SMILES CCCCCCCCCC(=O)OC1CC(=CC2C1C(CC(=O)C2C(=C)C=O)C)C(=O)O

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